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Compound of Interest

Compound Name: Pentadecanoic acid-d3

Cat. No.: B1419098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, stability,

and handling of Pentadecanoic acid-d3. This deuterated fatty acid is a critical tool in metabolic

research and quantitative analysis, serving primarily as an internal standard for the accurate

measurement of its non-labeled counterpart, pentadecanoic acid.

Core Physical and Chemical Properties
Pentadecanoic acid-d3, also known as pentadecanoic-15,15,15-d3 acid, is a saturated fatty

acid isotopically labeled with three deuterium atoms at the terminal methyl group.[1][2] This

labeling provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification methods.[3][4]

Quantitative Data Summary
The key physical and chemical properties of Pentadecanoic acid-d3 are summarized in the

table below for easy reference and comparison.
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Property Value Citations

Chemical Formula C₁₅H₂₇D₃O₂ [1][5][6]

Molecular Weight 245.42 g/mol [2][5][7][8]

CAS Number 352431-40-4 [1][5][7][8][9]

Appearance Crystalline solid [6][10]

Purity ≥98% to >99% [5][6][7][8]

Deuterated Forms ≥99% (d₁-d₃) [1][6]

Melting Point 53°C (for unlabeled) [11]

Boiling Point 339°C (for unlabeled) [11]

InChIKey
WQEPLUUGTLDZJY-

FIBGUPNXSA-N
[1][5]

Solubility and Solution Preparation
Proper preparation of stock solutions is crucial for accurate experimental results.

Pentadecanoic acid-d3 is soluble in various organic solvents but is sparingly soluble in

aqueous buffers.[10]

Solvent Solubility Citations

Dimethylformamide (DMF) ~25 mg/mL [1][12]

Ethanol ~25 mg/mL [1][12]

Dimethyl sulfoxide (DMSO) ~10 mg/mL [1][12]

DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL [1][12]

Stability and Storage
The stability of Pentadecanoic acid-d3 is critical for its use as a reliable standard over time.
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Solid Form: As a powder or crystalline solid, it is stable for at least 4 years when stored at

-20°C.[1][10] Some suppliers indicate that storage at room temperature is also acceptable.[5]

[8][9] It should be stored away from light and moisture.[7]

In Solvent: When dissolved in a solvent, it is recommended to store the solution at -80°C for

up to 6 months, or at -20°C for up to 1 month.[9] It is not recommended to store aqueous

solutions for more than one day.[10]

The deuterium label on the terminal methyl group is stable and not prone to exchange under

typical analytical conditions, ensuring its integrity as an internal standard. The use of

deuterated lipids, particularly at positions susceptible to oxidation, can slow lipid peroxidation

due to the kinetic isotope effect, a principle that enhances the overall stability of the molecule

against oxidative degradation.[13][14][15]

Safety and Handling
Pentadecanoic acid-d3 should be handled with care in a laboratory setting.

Hazards: It is classified as causing skin irritation (H315), serious eye irritation (H319), and

may cause respiratory irritation (H335).[11][16][17]

Precautions: Standard laboratory precautions should be taken. Avoid breathing dust, fume,

gas, mist, vapors, or spray.[11][16] Wash hands and any exposed skin thoroughly after

handling.[11][16] Use only in a well-ventilated area and wear appropriate personal protective

equipment (PPE), including gloves and eye protection.[11]

Experimental Protocols and Methodologies
The primary application of Pentadecanoic acid-d3 is as an internal standard for the

quantification of pentadecanoic acid by gas chromatography-mass spectrometry (GC-MS) or

liquid chromatography-mass spectrometry (LC-MS).[3][4]

General Protocol for Stock Solution Preparation
Solvent Selection: Choose an appropriate organic solvent based on the solubility data (e.g.,

ethanol, DMF, or DMSO).[1] The solvent of choice should be purged with an inert gas.[10]

Weighing: Accurately weigh the required amount of solid Pentadecanoic acid-d3.
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Dissolution: Dissolve the solid in the chosen solvent to achieve the desired stock

concentration. Gentle warming or vortexing may aid dissolution.

Storage: Store the stock solution in a tightly sealed vial at -20°C or -80°C for optimal stability.

[9]

Methodological Considerations for Use as an Internal
Standard

Spiking: A known amount of Pentadecanoic acid-d3 internal standard is added (spiked) into

the biological sample (e.g., plasma, serum, tissue homogenate) at the beginning of the

sample preparation process.

Lipid Extraction: Perform a total lipid extraction from the sample using a standard method,

such as a Bligh-Dyer or Folch extraction.

Derivatization (for GC-MS): The extracted fatty acids, including the analyte and the internal

standard, are often converted to their fatty acid methyl esters (FAMEs) for analysis by GC-

MS.[14]

LC-MS/MS Analysis: For LC-MS analysis, derivatization may not be necessary. A reverse-

phase column is typically used for separation. Multiple Reaction Monitoring (MRM) is

employed for sensitive and selective detection, using specific precursor-to-product ion

transitions for both the analyte and the internal standard.[18]

Quantification: The concentration of endogenous pentadecanoic acid is determined by

calculating the ratio of the peak area of the analyte to the peak area of the internal standard

and comparing this ratio to a calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for using Pentadecanoic acid-d3 as an

internal standard in a quantitative mass spectrometry experiment.
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Caption: Workflow for quantification using Pentadecanoic acid-d3.
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Logical Relationships in Research
This diagram outlines the logical connection between the unlabeled fatty acid, its deuterated

analog, and their roles in metabolic and clinical research.
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Caption: Relationship between Pentadecanoic acid-d3 and its research use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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